Cas no 212694-41-2 (4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate)

• Product Name: 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate
• CAS No: 212694-41-2
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 5843633
• PubChem ID: 7198791
• Update Time: 2025-07-23

4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate Chemical and Physical Properties

Names and Identifiers

• (4-methyl-2-oxo-3-phenylchromen-6-yl) acetate
• 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate
• SR-01000018026-1
• F1865-0127
• AKOS002067227
• 212694-41-2
• SR-01000018026
• AB01312108-01
• NCGC00317854-01

• Inchi： 1S/C18H14O4/c1-11-15-10-14(21-12(2)19)8-9-16(15)22-18(20)17(11)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： YUTXAGLNLVIUIJ-UHFFFAOYSA-N
• SMILES： C(OC1C=CC2OC(=O)C(C3=CC=CC=C3)=C(C)C=2C=1)(=O)C

Computed Properties

• Exact Mass: 294.08920892g/mol
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate

Introduction to 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate (CAS No. 212694-41-2) and Its Emerging Applications in Chemical Biology

4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate, identified by the chemical abstracts service number 212694-41-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This chromene derivative, characterized by a methyl-substituted phenyl ring and an acetic acid moiety, exhibits promising characteristics that make it a valuable scaffold for drug discovery and therapeutic development.

The chromene core of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Recent studies have highlighted the compound's potential in modulating enzyme activities and cellular signaling pathways, which are critical in the treatment of inflammatory diseases, neurodegenerative disorders, and cancer. The presence of the acetic acid group further enhances its bioactivity by allowing for facile derivatization and optimization of pharmacokinetic properties.

In the realm of chemical biology, 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate has been investigated for its role as an intermediate in synthesizing more complex molecules with enhanced therapeutic efficacy. Researchers have leveraged its structural framework to develop novel inhibitors targeting specific enzymes involved in metabolic pathways. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on kinases and phosphodiesterases, which are key players in cellular regulation.

The synthesis of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl acetate involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process often includes cyclization reactions to form the chromene ring system, followed by functional group modifications to introduce the methyl and phenyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening campaigns and preclinical studies.

One of the most compelling aspects of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-y acetate is its potential as a drug candidate. Its molecular structure allows for interactions with biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. This makes it an attractive candidate for developing small-molecule drugs with high selectivity and low toxicity. Current research is focused on optimizing its pharmacological profile by modifying substituents at various positions on the chromene ring.

Emerging applications of 4-methyl--2 oxo -3 phenyl - 2 H chromen - 6 - yl acetate extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of this compound have shown promise as natural product-inspired pesticides due to their ability to disrupt essential biological processes in pests while maintaining low environmental toxicity. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The pharmacokinetic properties of 4-methyl-- 2 oxo - 3 phenyl - 2 H chromen - 6 - yl acetate are also under active investigation. Studies indicate that modifications to the acetic acid moiety can significantly influence absorption, distribution, metabolism, and excretion (ADME) characteristics. By tailoring these functional groups, researchers aim to develop prodrugs or analogs with improved bioavailability and longer half-lives, enhancing therapeutic outcomes.

In conclusion, 4 methyl -- 2 oxo - 3 phenyl -- 2 H chromen -- 6 yl acetate (CAS No.212694--41--2) represents a versatile scaffold with broad applications in chemical biology and drug discovery. Its unique structural features and potential biological activities make it a promising candidate for developing novel therapeutics across multiple disease areas. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in future medical advancements.